Cas no 682332-68-9 ([1,1':3',1'':3'',1'''-QUATERPHENYL]-2',2''-DIOL, 5',5''-BIS(1,1-DIMETHYLETHYL)-)

[1,1':3',1'':3'',1'''-QUATERPHENYL]-2',2''-DIOL, 5',5''-BIS(1,1-DIMETHYLETHYL)- structure
682332-68-9 structure
Product Name:[1,1':3',1'':3'',1'''-QUATERPHENYL]-2',2''-DIOL, 5',5''-BIS(1,1-DIMETHYLETHYL)-
CAS No:682332-68-9
MF:C32H34O2
MW:450.611169338226
CID:3171904
Update Time:2025-04-21

[1,1':3',1'':3'',1'''-QUATERPHENYL]-2',2''-DIOL, 5',5''-BIS(1,1-DIMETHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

    • [1,1':3',1'':3'',1'''-QUATERPHENYL]-2',2''-DIOL, 5',5''-BIS(1,1-DIMETHYLETHYL)-
    • [1,1':3',1'':3'',1'''-Quaterphenyl]-2',2''-diol, 5',5''-bis(1,1-dimethylethyl)- (9CI)
    • Inchi: 1S/C32H34O2/c1-31(2,3)23-17-25(21-13-9-7-10-14-21)29(33)27(19-23)28-20-24(32(4,5)6)18-26(30(28)34)22-15-11-8-12-16-22/h7-20,33-34H,1-6H3
    • InChI Key: LRAPCKZWTVTUQU-UHFFFAOYSA-N
    • SMILES: C1(C2=CC(C(C)(C)C)=CC(C3=CC(C(C)(C)C)=CC(C4=CC=CC=C4)=C3O)=C2O)=CC=CC=C1
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